Cas no 1105225-19-1 (1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine)

• Product Name: 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine
• CAS No: 1105225-19-1
• MF: C₁₉H₂₁N₅OS₂
• MW: 399.532940626144
• CID: 6567140
• Update Time: 2025-05-19

1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine
• 2-[4-(4-methoxyphenyl)piperazin-1-yl]-5-(pyridin-3-ylmethylsulfanyl)-1,3,4-thiadiazole

• Inchi： 1S/C19H21N5OS2/c1-25-17-6-4-16(5-7-17)23-9-11-24(12-10-23)18-21-22-19(27-18)26-14-15-3-2-8-20-13-15/h2-8,13H,9-12,14H2,1H3
• InChI Key： HNOSIAZKOLWNNL-UHFFFAOYSA-N
• SMILES： S1C(SCC2=CC=CN=C2)=NN=C1N1CCN(C2=CC=C(OC)C=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine

Introduction to 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine (CAS No. 1105225-19-1)

The compound 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine, identified by its CAS number 1105225-19-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines several pharmacophoric elements that have garnered considerable attention for their potential therapeutic applications. The presence of a piperazine core, flanked by a 4-methoxyphenyl group and a sulfanyl-substituted 1,3,4-thiadiazole moiety, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the versatility of thiadiazole derivatives in modulating various biological pathways. The sulfanyl group in this compound’s structure not only enhances its solubility but also contributes to its binding affinity for specific receptors. This is particularly relevant in the context of developing novel treatments for neurological and cardiovascular disorders, where precise receptor interaction is crucial.

The pyridin-3-ylmethyl substituent introduces an additional layer of complexity, enabling potential interactions with enzymes and proteins involved in metabolic processes. Studies have demonstrated that pyridine-based scaffolds often exhibit strong binding properties with biological targets, making them valuable in drug design. The combination of these elements in 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine suggests a high degree of specificity and efficacy in targeting disease-related pathways.

In the realm of medicinal chemistry, the development of small molecules that can modulate neurotransmitter activity has been a focal point. The piperazine moiety is well-known for its ability to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of this compound position it as a potential lead for further optimization towards therapeutic applications.

Advances in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced pharmacological profiles. The virtual screening and molecular docking studies on 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine have revealed promising binding affinities with several key targets. These findings align with recent experimental data that underscores the compound’s potential as a scaffold for drug development.

The synthesis and characterization of this compound have been refined through state-of-the-art methodologies. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure its structural integrity. These analytical methods are critical in confirming the identity and purity of the compound before it undergoes further biological evaluation.

One of the most intriguing aspects of this molecule is its dual functionality—the ability to engage with both receptor and enzyme targets simultaneously. This bimodal interaction can lead to synergistic effects that may enhance therapeutic outcomes. For instance, simultaneous modulation of neurotransmitter receptors and metabolic enzymes could provide a more comprehensive approach to treating complex diseases.

The pharmaceutical industry has increasingly recognized the importance of innovative molecular design in addressing unmet medical needs. The structural features of 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine align well with current trends toward targeted therapies. By leveraging cutting-edge chemical synthesis and biotechnological tools, researchers aim to harness its full potential for clinical applications.

Future studies are likely to focus on optimizing the pharmacokinetic properties of this compound through structural modifications. Enhancing bioavailability and reducing off-target effects will be key objectives in translating preclinical findings into tangible therapeutic benefits. Collaborative efforts between chemists and biologists will be essential in unraveling the full spectrum of its biological activities.

The broader implications of this research extend beyond individual therapeutic applications. By providing new insights into molecular interactions and drug design principles, studies on compounds like 1-(4-methoxyphenyl)-4-(5-{[(pyridin-3-yl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)piperazine contribute to the advancement of chemical biology as a whole. This interdisciplinary approach holds promise for accelerating the discovery and development of novel treatments across multiple disease areas.